2,3,3,3-tetrafluoro-N-[3-(hexyloxy)phenyl]-2-methoxypropanamide

• IUPAC Name: 2,3,3,3-tetrafluoro-N-(3-hexoxyphenyl)-2-methoxypropanamide
• InChI: InChI=1S/C16H21F4NO3/c1-3-4-5-6-10-24-13-9-7-8-12(11-13)21-14(22)15(17,23-2)16(18,19)20/h7-9,11H,3-6,10H2,1-2H3,(H,21,22)
• InChI Key: KLNYSPBVINWZSB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=CC(=C1)NC(=O)C(C(F)(F)F)(OC)F
• Molecular Formula: C16H21F4NO3
• Molecular Weight: 351.34 g/mol

Description

2,3,3,3-tetrafluoro-N-[3-(hexyloxy)phenyl]-2-methoxypropanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFPMA and is a member of the amide family. TFPMA has a unique chemical structure that gives it various properties that make it useful in scientific research.

Mechanism of Action

The mechanism of action of TFPMA is not fully understood. However, studies have shown that TFPMA has a high affinity for certain receptors in the body. TFPMA has been shown to interact with GABA receptors, which are important in regulating the activity of the central nervous system. TFPMA has also been shown to interact with other receptors such as the sigma-1 receptor, which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
TFPMA has been shown to have various biochemical and physiological effects. Studies have shown that TFPMA has anxiolytic properties, which means that it can reduce anxiety levels in the body. TFPMA has also been shown to have anticonvulsant properties, which means that it can prevent or reduce the severity of seizures. Additionally, TFPMA has been shown to have anti-inflammatory properties, which means that it can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the significant advantages of TFPMA is its unique chemical structure, which gives it various properties that make it useful in scientific research. TFPMA is also relatively easy to synthesize, which makes it readily available for use in laboratory experiments. However, TFPMA has some limitations, such as its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are various future directions for the use of TFPMA in scientific research. One of the significant future directions is the development of TFPMA-based organic semiconductors for use in electronic devices. Additionally, TFPMA has shown promising results in the treatment of various neurological disorders such as anxiety and epilepsy. Therefore, future research could focus on the development of TFPMA-based drugs for the treatment of these disorders. Another future direction could be the study of the interaction of TFPMA with various receptors in the body to gain a better understanding of its mechanism of action.
Conclusion
In conclusion, 2,3,3,3-tetrafluoro-N-[3-(hexyloxy)phenyl]-2-methoxypropanamide is a chemical compound that has potential applications in various fields of scientific research. TFPMA has a unique chemical structure that gives it various properties that make it useful in laboratory experiments. TFPMA has been shown to have anxiolytic, anticonvulsant, and anti-inflammatory properties. Future research could focus on the development of TFPMA-based organic semiconductors and drugs for the treatment of various neurological disorders.

Synthesis Methods

The synthesis of TFPMA involves the reaction of 3-(hexyloxy)aniline with 2,3,3,3-tetrafluoro-2-methoxypropanoyl chloride in the presence of a base such as triethylamine. The reaction takes place under mild conditions and yields TFPMA as a white crystalline solid.

Scientific Research Applications

TFPMA has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of TFPMA is in the field of organic electronics. TFPMA has been used as a building block for the synthesis of organic semiconductors. These semiconductors have shown promising results in the development of organic electronic devices such as organic field-effect transistors and organic solar cells.